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Compound of Interest

Compound Name: N2-Isopropylpyrazine-2,5-diamine

Cat. No.: B11920210 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in the

synthesis of N2-Isopropylpyrazine-2,5-diamine.

Synthesis Overview
The synthesis of N2-Isopropylpyrazine-2,5-diamine is typically achieved through a two-step

process:

Nucleophilic Aromatic Substitution: Reaction of 2-chloro-5-nitropyrazine with isopropylamine

to yield N2-isopropyl-5-nitropyrazin-2-amine.

Reduction of the Nitro Group: Conversion of the nitro group in N2-isopropyl-5-nitropyrazin-2-

amine to an amine group, affording the final product, N2-Isopropylpyrazine-2,5-diamine.
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Step 2: Nitro Group
Reduction

Final Product:
N2-Isopropylpyrazine-2,5-diamine

Problem:
Low Yield in Amination

Check Purity of
2-chloro-5-nitropyrazine Review Reaction Conditions

Impure Starting Material

Purity is low
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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